molecular formula C15H16N4O2 B2359627 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile CAS No. 2305473-93-0

5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile

Cat. No. B2359627
CAS RN: 2305473-93-0
M. Wt: 284.319
InChI Key: JKYVHRORHUDOBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile, also known as Ro 15-4513, is a compound that belongs to the class of benzodiazepine receptor antagonists. It is a potent and selective antagonist of the α1-subunit-containing GABAA receptors, which are the main targets of benzodiazepines. Ro 15-4513 has been extensively studied for its potential applications in scientific research, particularly in the field of neuropharmacology.

Mechanism of Action

5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 acts as a competitive antagonist of the α1-subunit-containing GABAA receptors. It binds to the receptor site of the GABAA receptor and prevents the binding of benzodiazepines and other agonists. By blocking the action of benzodiazepines, 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 can reverse the effects of these drugs and induce anxiety and convulsions in animal models.
Biochemical and Physiological Effects:
5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 has been shown to have a variety of biochemical and physiological effects. It can induce anxiety and convulsions in animals by blocking the action of benzodiazepines. It has also been shown to have anxiolytic effects in animal models, suggesting that it may have potential therapeutic applications in the treatment of anxiety disorders. 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 has also been shown to modulate the release of neurotransmitters such as dopamine and serotonin, suggesting that it may have potential applications in the treatment of neuropsychiatric disorders.

Advantages and Limitations for Lab Experiments

5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 has several advantages as a tool for scientific research. It is a potent and selective antagonist of the α1-subunit-containing GABAA receptors, which are the main targets of benzodiazepines. It has been extensively studied and its mechanism of action is well understood. However, 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 also has some limitations. It is a complex compound that requires expertise in organic chemistry to synthesize. It can induce anxiety and convulsions in animal models, which can be a confounding factor in some experiments.

Future Directions

There are several future directions for research on 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513. One area of interest is the potential therapeutic applications of 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 in the treatment of anxiety disorders and other neuropsychiatric disorders. Another area of interest is the role of GABAA receptors in alcohol addiction and the potential applications of 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 in the treatment of alcoholism. Additionally, further research is needed to understand the biochemical and physiological effects of 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 and its potential applications in other areas of neuropharmacology.

Synthesis Methods

The synthesis of 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 involves several steps, starting from the reaction of 4-prop-2-ynyl-1,4-diazepane with 5-nitro-2-bromobenzonitrile in the presence of a palladium catalyst. The resulting intermediate is then subjected to further reactions to yield the final product. The synthesis of 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 has been used extensively in scientific research to study the role of GABAA receptors in various physiological and pathological conditions. It has been shown to be a valuable tool for investigating the mechanisms of action of benzodiazepines and other drugs that act on the GABAA receptor system. 5-Nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile 15-4513 has also been used to study the effects of alcohol on the brain and to investigate the role of GABAA receptors in alcohol addiction.

properties

IUPAC Name

5-nitro-2-(4-prop-2-ynyl-1,4-diazepan-1-yl)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N4O2/c1-2-6-17-7-3-8-18(10-9-17)15-5-4-14(19(20)21)11-13(15)12-16/h1,4-5,11H,3,6-10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKYVHRORHUDOBX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCN1CCCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.